Cas no 125903-39-1 (Methyl 4-(1H-2-imidazolyl)benzoate)

• Product Name: Methyl 4-(1H-2-imidazolyl)benzoate
• CAS No: 125903-39-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD01316442
• CID: 897061
• PubChem ID: 1475898
• Update Time: 2025-11-02

Methyl 4-(1H-2-imidazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-2-yl)-Benzoic acid methyl ester
• Methyl 4-(1H-imidazol-2-yl)benzoate
• Methyl 4-(imidazol-2-yl)benzoate
• METHYL 4-(1H-2-IMIDAZOLYL)BENZOATE
• Benzoic acid, 4-(1H-iMidazol-2-yl)-, Methyl ester
• methyl 4-(1H-imidazol-2-yl)benzenecarboxylate
• AKOS015992725
• J-400997
• CS-0172502
• DTXSID60363087
• SY242509
• SMR000335026
• 125903-39-1
• MLS000764203
• MB01796
• Methyl 4-(2-Imidazolyl)benzoate
• HMS2676H08
• CHEMBL1428637
• 4G-314S
• Methyl4-(1H-imidazol-2-yl)benzoate
• Methyl 4-(2-Imidazolyl)-benzoiate
• MFCD01316442
• Methyl 4-(1H-2-imidazolyl)benzoate

• MDL： MFCD01316442
• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-4-2-8(3-5-9)10-12-6-7-13-10/h2-7H,1H3,(H,12,13)
• InChI Key： MWBQCVZOWZVSEX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=NC=CN1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 54.98

Methyl 4-(1H-2-imidazolyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Methyl 4-(1H-2-imidazolyl)benzoate

Methyl 4-(1H-2-imidazolyl)benzoate (CAS No. 125903-39-1): A Versatile Chemical Compound for Modern Applications

Methyl 4-(1H-2-imidazolyl)benzoate (CAS No. 125903-39-1) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, featuring an imidazole ring linked to a benzoate ester, serves as a key intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique molecular structure makes it a valuable building block for designing novel bioactive molecules.

The growing interest in Methyl 4-(1H-2-imidazolyl)benzoate is partly driven by its role in drug discovery. Researchers are exploring its potential as a scaffold for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The imidazole moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved medications. With the rise of personalized medicine and targeted therapies, this compound is increasingly relevant in modern medicinal chemistry.

Beyond pharmaceuticals, CAS 125903-39-1 finds applications in material science. Its conjugated system and aromatic properties make it suitable for organic electronic devices, such as OLEDs and photovoltaic cells. As the demand for sustainable energy solutions grows, compounds like Methyl 4-(1H-2-imidazolyl)benzoate are being investigated for their optoelectronic characteristics. This aligns with global trends toward green chemistry and renewable energy technologies.

From a synthetic perspective, Methyl 4-(1H-imidazol-2-yl)benzoate (alternative naming) can be prepared through esterification or cross-coupling reactions, offering flexibility for industrial-scale production. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its synthesis, reducing waste and energy consumption—a critical consideration in today's eco-conscious manufacturing landscape.

The compound's stability under various conditions makes it attractive for formulation scientists. Unlike some heterocyclic compounds, Methyl 4-(1H-2-imidazolyl)benzoate demonstrates good thermal stability, which is essential for processes requiring elevated temperatures. This property is particularly valuable in the development of high-performance polymers and specialty coatings.

Analytical characterization of 125903-39-1 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which is crucial for research and commercial applications. The compound's distinct spectral signatures also make it an interesting subject for computational chemistry studies and molecular modeling exercises.

Market trends indicate growing demand for Methyl 4-(1H-2-imidazolyl)benzoate, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. Suppliers are responding by optimizing production processes and improving supply chain logistics. The compound's cost-effectiveness compared to similar heterocyclic esters contributes to its commercial viability.

For researchers working with CAS No. 125903-39-1, proper handling includes standard laboratory precautions. While not classified as hazardous, appropriate personal protective equipment (PPE) should be worn when handling the compound in powder form. Storage recommendations typically suggest keeping the material in a cool, dry environment away from strong oxidizers.

The future outlook for Methyl 4-(1H-2-imidazolyl)benzoate appears promising. With ongoing research into its biological activities and material properties, new applications continue to emerge. The compound's versatility positions it well to address challenges in healthcare innovation and advanced materials development, making it a compound worth watching in coming years.